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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106 Get Quote

This technical guide provides an in-depth overview of the material safety data for hafnium

tetrabromide (HfBr₄). It is intended for researchers, scientists, and professionals in drug

development who may handle this compound. This document consolidates critical safety

information, handling protocols, and emergency procedures, presenting them in a clear and

accessible format to ensure safe laboratory practices.

Chemical and Physical Properties
Hafnium tetrabromide is a colorless, diamagnetic, and moisture-sensitive solid.[1] It sublimes in

a vacuum and has a structure featuring tetrahedral hafnium centers.[1] It is primarily used in

the manufacture of other substances and is not intended for food or drug use.[2]
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Property Value Reference

Chemical Formula HfBr₄ [1][3][4][5]

Molecular Weight 498.11 g/mol [2][3][5][6]

Appearance Colorless solid / White powder [1][4][6]

Density 5.094 g/cm³ [1]

Boiling Point 424 °C [4]

CAS Number 13777-22-5 [1][2][3][4][5][6]

EC Number 237-416-9 [1][2][3][6]

Solubility Reacts with water [5]

Hazard Identification and GHS Classification
Hafnium tetrabromide is classified as a corrosive material. The primary hazards are severe skin

burns and serious eye damage.

GHS Pictogram Signal Word Hazard Class Hazard Statements

GHS05 Danger Skin Corrosion 1B

H314: Causes severe

skin burns and eye

damage.[2][3]

Eye Damage 1
H318: Causes serious

eye damage.[2]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

safety data sheets. Key statements include P260 (Do not breathe dust), P280 (Wear protective

gloves/clothing/eye protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes...).[2][3]

Toxicological Information
The toxicological properties of hafnium tetrabromide have not been thoroughly investigated.[2]

However, there are reports of liver damage resulting from exposure to hafnium compounds.[2]
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[7] It is not classified as a carcinogen by OSHA.[2] For hafnium compounds in general, the

National Institute for Occupational Safety and Health (NIOSH) has established a

Recommended Exposure Limit (REL) and an Immediately Dangerous to Life or Health (IDLH)

concentration.

Parameter Value Agency Notes

NIOSH REL (TWA) 0.5 mg/m³ (as Hf) NIOSH

Time-Weighted

Average concentration

for up to a 10-hour

workday.[8]

OSHA PEL (TWA) 0.5 mg/m³ (as Hf) OSHA

Permissible Exposure

Limit for an 8-hour

workday.[8]

Revised IDLH 50 mg/m³ (as Hf) NIOSH

Based on acute oral

toxicity data in

animals.[8]

No specific experimental protocols for determining the toxicity of hafnium tetrabromide were

available in the consulted resources. The IDLH value is based on animal studies of hafnium

compounds in general.

Experimental Protocols and Workflows
Standard Handling Protocol for Hafnium Tetrabromide
Due to its moisture-sensitive and corrosive nature, hafnium tetrabromide must be handled with

specific precautions. The following workflow outlines the mandatory steps for safe handling in a

research environment.
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Preparation & PPE

Handling in Controlled
Environment

Proceed to handling

Wear:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Storage

After use

Waste Disposal

For disposal

Use:
- Fume hood

- Inert atmosphere (glovebox)
- Avoid dust/aerosol formation

Store:
- Tightly closed container

- Under inert gas
- In a dry, well-ventilated area

- Away from moisture

- Collect in sealed containers
- Dispose via licensed professional

- Do not dispose in drains

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hafnium Tetrabromide.

Methodology:

Preparation: Before handling, ensure all necessary personal protective equipment (PPE) is

worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2] An appropriate

exhaust ventilation system, such as a fume hood, must be operational.[2]

Handling: All manipulations of hafnium tetrabromide should be performed in a controlled

environment to prevent contact with moisture.[2] This is best achieved within a fume hood or

under an inert atmosphere (e.g., in a glovebox). Avoid any actions that could generate dust

or aerosols.[2]
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Storage: The compound must be stored in a tightly sealed container under an inert gas to

prevent degradation from moisture.[2] The storage area must be dry, well-ventilated, and

separate from incompatible materials.[2]

Disposal: All waste material must be treated as hazardous. It should be collected in suitable,

closed containers and disposed of through a licensed professional waste disposal service.[2]

Do not allow the product to enter drains.[2]

First Aid Protocol for Exposure
Immediate and appropriate first aid is critical in the event of exposure to hafnium tetrabromide.

The following decision tree outlines the steps to be taken for different routes of exposure.

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

1. Immediately remove all
contaminated clothing.

2. Rinse skin with water/shower
for at least 15 minutes.

1. Rinse cautiously with water
for several minutes.

2. Remove contact lenses if present.
3. Continue rinsing.

1. Move victim to fresh air.
2. Keep at rest in a position
comfortable for breathing.

1. Rinse mouth.
2. Drink 2-4 cups of water.

3. DO NOT induce vomiting.

Immediately Call a
POISON CENTER or Doctor

Click to download full resolution via product page

Caption: First aid decision tree for Hafnium Tetrabromide exposure.

Methodology:
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General Advice: In all cases of exposure, remove the individual from the area and consult a

physician, providing them with the Safety Data Sheet.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. If contact lenses are present and easy to remove, do

so. Continue rinsing and seek immediate medical attention from a poison center or doctor.[2]

Skin Contact: Remove all contaminated clothing at once. Thoroughly wash the affected skin

with soap and plenty of water.[2] Seek medical attention if irritation develops or persists.[2]

Inhalation: Move the affected person to an area with fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical aid.[2]

Ingestion: If the person is conscious, have them rinse their mouth and drink two to four

cupfuls of water. Never give anything by mouth to an unconscious person and do not induce

vomiting.[2] Get immediate medical aid.[2]

Chemical Incompatibility and Hazardous Reactions
Hafnium tetrabromide is stable under recommended storage conditions but can undergo

hazardous reactions with certain substances.[2] Its primary incompatibility is with moisture.

Reaction Products

Hafnium Tetrabromide
(HfBr₄)

Hafnium Oxide
(HfO₂)

Reacts via Hydrolysis

Water / Moisture

Reactant

Hydrobromic Acid
(HBr)
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Caption: Hydrolysis reaction of Hafnium Tetrabromide.

Methodology: Hafnium tetrabromide is highly sensitive to moisture.[1] When it comes into

contact with water, it hydrolyzes to form hafnium oxide (HfO₂) and hydrobromic acid (HBr).[5]

This reaction is hazardous due to the formation of corrosive hydrobromic acid.

Reaction: HfBr₄ + 2H₂O → HfO₂ + 4HBr[5]

Therefore, it is critical to store hafnium tetrabromide away from water and other sources of

moisture.[2] While data on other specific incompatibilities for the tetrabromide form is limited,

general safety practice for reactive metal halides suggests avoiding strong oxidizing agents

and strong bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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